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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 11-O-Methylpseurotin A with related
pseurotin derivatives, focusing on its unique biological activity and the experimental data
available in the public domain. We delve into the methodologies behind the key findings to
facilitate the replication and further investigation of this fungal metabolite.

Introduction to 11-O-Methylpseurotin A

11-O-Methylpseurotin A is a fungal secondary metabolite belonging to the pseurotin family of
natural products, which are characterized by a unique spirocyclic y-lactam core structure.
Isolated from fungi such as Aspergillus fumigatus, its primary reported biological activity is the
selective inhibition of a Hofl deletion strain of the budding yeast Saccharomyces cerevisiae.
This suggests a potential role in targeting pathways related to cytokinesis, a critical process in
cell division.

Comparative Biological Activity

While 11-O-Methylpseurotin A's activity is specifically noted against a yeast mutant, its close
analogs, Pseurotin A and Pseurotin D, have demonstrated a broader range of biological effects,
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including anti-inflammatory and anti-cancer properties. The following table summarizes the

available quantitative data for comparison.

Compound

Target/Assay

Activity (IC50)

Source

11-O-Methylpseurotin
A

Selective inhibition of

hoflA S. cerevisiae

No direct biochemical
IC50 reported; activity
determined by genetic

screening (yeast halo

[1]

assay)
Antiseizure activity
(larval zebrafish Inactive [2]
model)
] IgE Production
Pseurotin A o 3.6 uM [3]
Inhibition
PCSK9 Expression
Inhibition (HepG2 1.20 uM [4]
cells)
Human Glioma Cell
) ) ] 0.51-29.3 uM [5]
Lines Proliferation
Cytotoxicity (Human
_ >1000 uM [6]
Lung Fibroblasts)
] Cell Viability (MEC-1
Pseurotin D ] 23 uM [718]
leukemia cells)
] IgE Production
10-Deoxypseurotin A 0.066 pM 9]

Inhibition

Experimental Protocols
Yeast Halo Assay for Synthetic Lethality Screening

This method was employed to identify the selective inhibitory activity of 11-O-Methylpseurotin
A against the hof1lA mutant of S. cerevisiae.
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Objective: To identify compounds that are lethal to a mutant strain but not to the wild-type

strain.

Materials:

Yeast strains: Wild-type (S. cerevisiae) and hof1A mutant.

Growth media: YPD (Yeast Extract Peptone Dextrose) agar plates.

11-O-Methylpseurotin A dissolved in a suitable solvent (e.g., DMSO).

Sterile paper disks.

Sterile spreader.

Incubator.

Procedure:

Yeast Strain Preparation: A lawn of the yeast strain of interest (wild-type or hof1A mutant) is
evenly spread onto solid YPD agar plates using a sterile spreader.[1]

Compound Application: A sterile paper disk is impregnated with a known concentration of 11-
O-Methylpseurotin A.[1] The solvent-only disk serves as a negative control.

Incubation: The disk is placed onto the center of the yeast lawn. The plate is then incubated
at an appropriate temperature (e.g., 30°C) until a lawn of cells appears.[10]

Analysis: The plate is examined for a "halo," which is a clear zone of growth inhibition around
the disk. The diameter of the halo is proportional to the inhibitory activity of the compound. A
selective inhibitor will produce a halo on the mutant strain's plate but not on the wild-type
plate.

Signaling Pathways and Biosynthesis

Proposed Inhibition of the Cytokinesis Pathway by 11-O-
Methylpseurotin A
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Hofl is a key regulatory protein in the process of cytokinesis in S. cerevisiae. It plays a crucial
role in the coordination of actomyosin ring constriction and the formation of the primary septum.
The selective lethality of 11-O-Methylpseurotin A in a hoflA strain suggests that the
compound may target a parallel pathway that becomes essential for survival in the absence of

Hof1l.
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Caption: Proposed role of Hofl in cytokinesis and the hypothetical inhibition by 11-O-
Methylpseurotin A.

Biosynthetic Pathway of Pseurotin A and the Formation
of 11-O-Methylpseurotin A

The biosynthesis of Pseurotin A, the precursor to 11-O-Methylpseurotin A, is a complex
process involving a hybrid polyketide synthase-nonribosomal peptide synthetase (PKS-NRPS)
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enzyme, PsoA, and a suite of tailoring enzymes encoded by the pso gene cluster.[2] The final
step to produce 11-O-Methylpseurotin A is a proposed O-methylation at the C-11 position;
however, the specific methyltransferase responsible for this reaction has not yet been
identified.
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Caption: Biosynthetic pathway of Pseurotin A and the proposed final methylation to 11-O-
Methylpseurotin A.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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